Cas no 1396879-92-7 (3,4,5-triethoxy-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide)

• Product Name: 3,4,5-triethoxy-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide
• CAS No: 1396879-92-7
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 5999193
• PubChem ID: 71790696
• Update Time: 2025-08-03

3,4,5-triethoxy-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide
• 1396879-92-7
• F6230-0112
• AKOS024540559
• VU0538155-1
• 3,4,5-triethoxy-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide
• 3,4,5-triethoxy-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide

• Inchi： 1S/C21H25N3O4/c1-4-26-18-11-15(12-19(27-5-2)20(18)28-6-3)21(25)22-13-16-14-23-24-10-8-7-9-17(16)24/h7-12,14H,4-6,13H2,1-3H3,(H,22,25)
• InChI Key： OKJUNDARLDYIFD-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(=CC=1OCC)C(NCC1C=NN2C=CC=CC2=1)=O)OCC

Computed Properties

• Exact Mass: 383.18450629g/mol
• Monoisotopic Mass: 383.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.1Ų

Additional information on 3,4,5-triethoxy-N-({pyrazolo1,5-apyridin-3-yl}methyl)benzamide

Introduction to 3,4,5-triethoxy-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide (CAS No. 1396879-92-7) and Its Emerging Applications in Chemical Biology

3,4,5-triethoxy-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide, identified by the CAS number 1396879-92-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This benzamide derivative incorporates a triethoxy substituent on the aromatic ring and a pyrazolo[1,5-a]pyridine moiety linked via a methyl group, forming a highly versatile scaffold for drug discovery and molecular interaction studies. The compound’s dual functionality makes it an intriguing candidate for modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

The pyrazolo[1,5-a]pyridine core is a well-documented heterocyclic system known for its broad spectrum of biological activities. This scaffold has been extensively explored in medicinal chemistry due to its ability to engage with various targets, including kinases and transcription factors. In recent years, researchers have leveraged the structural flexibility of pyrazolo[1,5-a]pyridine derivatives to develop novel therapeutics targeting cancer and inflammatory diseases. The benzamide moiety further enhances the compound’s potential by providing a hydrogen bond donor/acceptor surface, which is critical for interactions with biological macromolecules.

3,4,5-triethoxy-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide (CAS No. 1396879-92-7) represents an advanced chemical entity that combines the pharmacological promise of triazoledine derivatives with the specificity of benzamide-based inhibitors. The triethoxy group on the benzene ring not only influences the electronic properties of the molecule but also contributes to solubility and metabolic stability, key factors in drug design. Such modifications are often employed to optimize bioavailability while maintaining high affinity for biological targets.

Recent studies have highlighted the compound’s potential in modulating signaling pathways associated with cellular proliferation and survival. The pyrazolo[1,5-a]pyridine component has been shown to interact with protein kinases, which are pivotal in regulating cell growth and differentiation. By targeting these kinases, 3,4,5-triethoxy-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide (CAS No. 1396879-92-7) may exhibit therapeutic effects in conditions such as cancer and autoimmune disorders. Preliminary in vitro assays have demonstrated promising inhibitory activity against certain kinase isoforms without significant off-target effects.

The benzamide moiety further contributes to the compound’s multifaceted interactions by enabling binding to both hydrophobic and polar regions of biological targets. This dual interaction mode enhances binding affinity and selectivity. Moreover, the structural motif allows for further derivatization via combinatorial chemistry approaches, enabling the generation of libraries of analogs with tailored pharmacological profiles. Such strategies are increasingly employed in modern drug discovery pipelines to identify lead compounds with optimized efficacy and safety profiles.

One of the most compelling aspects of 3,4,5-triethoxy-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)benzamide (CAS No. 1396879-92-7) is its potential as a scaffold for developing next-generation biologics. The compound’s ability to cross-react with multiple biological targets suggests its utility in addressing complex diseases that involve dysregulated pathways. For instance, its interaction with transcription factors could make it relevant in therapeutic strategies targeting metabolic disorders or neurodegenerative diseases where gene expression is aberrantly regulated. Additionally, the triethoxy substituent may serve as a metabolic handle that allows for controlled degradation or activation within vivo environments.

The synthesis of this compound exemplifies modern synthetic organic chemistry techniques that enable the construction of complex heterocyclic systems with high precision. Advanced catalytic methods and transition-metal-mediated reactions have been employed to establish key bonds within the molecule efficiently. These synthetic advancements not only facilitate access to this specific compound but also pave the way for similar scaffolds in future drug development efforts.

The pharmacokinetic properties of 3,4,5-triethoxy-N-{(pyrazolo[1,5-a]pyridin*-3-*yl)methyl)benzamide (CAS No. 1396879-92-*7*) are under active investigation to ensure its suitability for clinical translation. Preliminary data suggest favorable solubility profiles that could enhance oral bioavailability while minimizing renal clearance rates—a critical factor in drug design for chronic therapeutic applications. Furthermore, this compound’s stability under various pH conditions suggests potential suitability for formulations designed for intravenous administration or targeted delivery systems.

The growing interest in triazoledine derivatives like 3,4,5-triethoxy-N-{(pyrazolo[1,5-a]pyridin*-3-*yl)methyl)benzamide (CAS No.* 1396879-*92-*7*) underscores their versatility as pharmacological tools.* Researchers are exploring their potential not only as inhibitors but also as probes to understand fundamental biological processes.* By elucidating how these compounds interact with cellular machinery,* scientists can gain insights into disease mechanisms* and develop more rational therapeutic strategies.*

The integration of computational modeling techniques has further accelerated the study of this compound.* Molecular docking simulations* combined with quantum mechanical calculations* provide valuable insights into binding modes* energetics,* and conformational preferences.* These computational approaches complement experimental data* enabling faster identification* optimization,*and validation*of promising candidates.* Such integrative methods are becoming indispensable* in modern drug discovery pipelines* where efficiency* accuracy,*and reproducibility are paramount.

The future prospects* research directions* and applications*of 3,4,5-triethoxy-N-{(pyrazolo[1,5-a]pyridin*-3-*yl)methyl)benzamide (CAS No.* 1396879-*92-*7*) remain exciting areas*for exploration.* As our understanding*of biological pathways evolves,*so too will our ability*to design molecules that precisely modulate them.* This compound serves as an excellent example*of how structural innovation—combined with rigorous biochemical analysis—can yield novel therapeutics capable*of addressing unmet medical needs.*